Cas no 2228516-60-5 (tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate
• CAS No: 2228516-60-5
• MF: C₁₂H₁₇FN₂O₃
• MW: 256.273386716843
• CID: 6128721
• PubChem ID: 165665649
• Update Time: 2025-06-13

tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate
• tert-butyl N-{3-[(aminooxy)methyl]-4-fluorophenyl}carbamate
• EN300-1883851
• 2228516-60-5

• Inchi： 1S/C12H17FN2O3/c1-12(2,3)18-11(16)15-9-4-5-10(13)8(6-9)7-17-14/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： JXHOHPKOJSAZKC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CON)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.12232057g/mol
• Monoisotopic Mass: 256.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate

Introduction to Tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate (CAS No. 2228516-60-5)

Tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate, with the chemical formula C₁₃H₁₅FN₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2228516-60-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a 4-fluorophenyl moiety, contribute to its distinctive chemical properties and reactivity, making it a valuable candidate for further investigation.

The synthesis of Tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate involves a series of well-defined chemical reactions that highlight the precision and expertise required in pharmaceutical synthesis. The introduction of the aminooxy functional group into the molecular structure enhances its versatility, enabling various modifications that can be tailored for specific pharmacological targets. This compound's architecture is particularly intriguing because it combines elements that are known to influence metabolic stability and bioavailability, crucial factors in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and metabolic resistance. The incorporation of a 4-fluorophenyl group in Tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate leverages these advantages, making it a promising candidate for the development of novel therapeutic agents. Studies have shown that fluorine atoms can significantly alter the electronic properties of molecules, leading to improved pharmacokinetic profiles. This property is particularly relevant in the context of designing drugs that require prolonged circulation times or enhanced penetration through biological barriers.

The carbamate functional group in this compound plays a critical role in its reactivity and potential applications. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The tert-butyl group further stabilizes the carbamate moiety, preventing unwanted hydrolysis and ensuring the compound's integrity under various conditions. This stability is essential for maintaining the efficacy of pharmaceutical intermediates during storage and transportation.

The potential applications of Tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate extend beyond its role as a synthetic intermediate. Recent research has explored its utility in the development of enzyme inhibitors and receptor modulators. The combination of the aminooxy and fluorophenyl groups provides multiple sites for interaction with biological targets, offering opportunities to design highly specific and potent drugs. For instance, studies have indicated that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies.

The pharmacological profile of Tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate is still under investigation, but preliminary findings suggest promising avenues for further exploration. The presence of both electron-donating and electron-withdrawing groups in its structure allows for fine-tuning of its pharmacological properties. This flexibility is crucial in drug design, where subtle changes in molecular structure can significantly impact efficacy and safety profiles.

In conclusion, Tert-butyl N-{3-(aminooxy)methyl-4-fluorophenyl}carbamate (CAS No. 2228516-60-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.